Cas no 320415-79-0 (5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile)

• Product name: 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile
• CAS No: 320415-79-0
• CID: 4645563

5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[2-(3-CHLOROANILINO)VINYL]-3-(2-CHLOROPHENYL)-4-ISOXAZOLECARBONITRILE
• 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

Additional information on 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile

Introduction to 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile (CAS No. 320415-79-0)

5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 320415-79-0, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including chloro substituents and an isoxazole core, makes this molecule a subject of interest for researchers seeking novel therapeutic agents.

The structural composition of 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile is characterized by a vinyl group linked to an isoxazole ring, which is further substituted with a chlorophenyl group and a nitrile moiety. This arrangement of functional groups suggests potential interactions with biological targets, making it a valuable candidate for further investigation. The compound's molecular formula and stereochemistry contribute to its distinct chemical properties, which are crucial for understanding its reactivity and biological efficacy.

In recent years, there has been a growing interest in the development of new compounds that can modulate biological pathways associated with various diseases. The isoxazole scaffold is known for its presence in several bioactive molecules, including those with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of chloro substituents in the structure of 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile may enhance its binding affinity to specific biological targets, thereby increasing its therapeutic potential.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have been exploring the use of such molecules in preclinical studies to identify compounds that can effectively interact with disease-causing targets. The combination of a chloroanilino group and an isoxazolecarbonitrile moiety provides a unique chemical profile that may be exploited for designing molecules with enhanced pharmacological properties.

The synthesis of 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as the chlorinated aromatic compounds and the isoxazole ring precursors. These intermediates are then coupled together through various reaction pathways, including nucleophilic substitution and condensation reactions.

The role of chloro substituents in this molecule cannot be overstated. Chlorine atoms are known to enhance the lipophilicity and metabolic stability of pharmaceutical compounds, which can significantly improve their bioavailability and pharmacokinetic profiles. In addition, the presence of these substituents can influence the electronic properties of the molecule, affecting its interaction with biological targets.

The nitrile group in 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile adds another layer of complexity to its chemical behavior. Nitriles are known for their ability to act as bioisosteres, replacing other functional groups without significantly altering the overall pharmacological activity. This property makes nitrile-containing compounds valuable candidates for drug development, as they can provide alternative structures while maintaining desired biological effects.

In conclusion, 5-2-(3-Chloroanilino)vinyl-3-(2-chlorophenyl)-4-isoxazolecarbonitrile (CAS No. 320415-79-0) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapy.